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Compound of Interest

Compound Name: HDL376

Cat. No.: B1673027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HDL376, a potent and direct inhibitor of
Scavenger Receptor Class B Type | (SR-BI). SR-BI is a key physiological receptor for high-
density lipoprotein (HDL) and plays a critical role in reverse cholesterol transport and various
signaling pathways. Understanding the interaction of HDL376 with SR-BI is crucial for research
into atherosclerosis, lipid metabolism, and related therapeutic areas.

Quantitative Data Summary

HDL376 has been characterized as a direct inhibitor of SR-Bl-mediated lipid transport. The
following table summarizes the available quantitative data for HDL376's inhibitory activity.

Parameter Value Assay Conditions Reference

Inhibition of SR-BI-
IC50 ~1 uM mediated lipid [1]

transport in cells.

Direct inhibition of SR-

Bl-mediated lipid

transport in cells and
IC50 0.22 uM o

in liposomes

reconstituted with

purified SR-BI.
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Note: While HDL376 is known to inhibit cholesterol efflux, specific IC50 values for this activity
were not readily available in the reviewed literature.

Mechanism of Action and Signaling Pathway

SR-BI mediates the selective uptake of cholesteryl esters from HDL into cells. Beyond its role
in lipid transport, SR-BI also functions as a signaling receptor. The binding of HDL to SR-BI
initiates a signaling cascade that is dependent on the adaptor protein PDZK1, which binds to
the C-terminal domain of SR-BI. This interaction facilitates the activation of non-receptor
tyrosine kinase Src, followed by the activation of phosphatidylinositol 3-kinase (PI3K) and
protein kinase B (Akt). This pathway is implicated in various cellular processes, including cell
proliferation and migration. HDL376, by directly inhibiting SR-BI, is expected to attenuate these
downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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